Cas no 530-53-0 (Deoxyvasicinone)

Deoxyvasicinone Properties

Names and Identifiers

• Pyrrolo[2,1-b]quinazolin-9(1H)-one,2,3-dihydro-
• Deoxyvasicinone
• 2,3-Trimethylene-4-quinazolone
• 3H-Quinazolin-4-one,2,3-trimethyleno
• Deoxypeganine
• desoxyvascinone
• [ "" ]
• CHEMBL456881
• A870835
• NSC-159478
• MLS000088451
• SCHEMBL864139
• Pyrrolo(2,1-b)quinazolin-9(1H)-one, 2,3-dihydro-
• SR-01000434191-1
• 1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one
• SMR000024071
• VARHXCYGZKSOOO-UHFFFAOYSA-N
• VS-08779
• 3H-Quinazolin-4-one, 2,3-trimethyleno
• 2,3-Dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
• CHEBI:4435
• 9-Oxodeoxypeganine; Deoxyvasicinone; NSC 159478
• 1,2,3,10-tetrahydro-pyrrolo[2,1-b]quinazolin-9-one
• InChI=1/C11H10N2O/c14-11-8-4-1-2-5-9(8)12-10-6-3-7-13(10)11/h1-2,4-5H,3,6-7H
• MFCD00247051
• DTXSID90201049
• AKOS002210198
• HMS2507B03
• SR-01000434191
• Q27106382
• 2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
• BDBM50244216
• B2703-143596
• Pyrrolo[2,1-b]quinazolin-9(1H)-one, 2,3-dihydro-
• CS-0024129
• EN300-205076
• Z275210418
• Pegenone
• NSC159478
• cid_68261
• 530-53-0
• NSC 159478
• Desoxyvasicinon
• HY-N3735
• STL373117
• DA-69648
• BBL028460
• +Expand

• MDL： MFCD00247051
• InChIKey： VARHXCYGZKSOOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10N2O/c14-11-8-4-1-2-5-9(8)12-10-6-3-7-13(10)11/h1-2,4-5H,3,6-7H2
• SMILES： C1CC2=NC3=CC=CC=C3C(=O)N2C1

Computed Properties

• Exact Mass: 186.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 186.079312947g/mol
• Heavy Atom Count: 14
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• LogP: 1.34270
• PSA: 34.89000
• Color/Form: Powder

Deoxyvasicinone Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Deoxyvasicinone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%